3-Amino-5-(4-bromo-3-chlorophenyl)pyrazole Hydrochloride

• Molecular Formula: C9H8BrCl2N3
• Molecular Weight: 308.99 g/mol
• IUPAC Name: 5-(4-bromo-3-chlorophenyl)-1H-pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C9H7BrClN3.ClH/c10-6-2-1-5(3-7(6)11)8-4-9(12)14-13-8;/h1-4H,(H3,12,13,14);1H
• InChI Key: OQJHYEMXEMMPNZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=NN2)N)Cl)Br.Cl

Description

MFCD32876681 is a chemical compound that has garnered attention in various scientific fields due to its unique properties and potential applications. This compound is known for its stability and reactivity, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD32876681 involves several steps, typically starting with the preparation of intermediate compounds. The reaction conditions often require precise control of temperature, pressure, and pH to ensure the desired product is obtained with high purity and yield. Common reagents used in the synthesis include organic solvents, catalysts, and specific reactants that facilitate the formation of the compound’s unique structure.

Industrial Production Methods

Industrial production of MFCD32876681 is usually carried out in large-scale reactors where the reaction conditions can be meticulously controlled. The process involves the use of advanced technologies to monitor and adjust the parameters in real-time, ensuring consistent quality and efficiency. The final product is then purified using techniques such as crystallization, distillation, or chromatography to remove any impurities.

Chemical Reactions Analysis

Types of Reactions

MFCD32876681 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its applicability in different fields.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and catalyst, are carefully chosen to optimize the reaction rate and yield.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used

Scientific Research Applications

MFCD32876681 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions to study reaction mechanisms and develop new synthetic pathways.

Biology: Employed in biochemical assays to investigate enzyme activities and protein interactions.

Medicine: Explored for its potential therapeutic effects, including its role as a drug candidate for treating specific diseases.

Industry: Utilized in the production of advanced materials, such as polymers and nanomaterials, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of MFCD32876681 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and triggering a cascade of biochemical events. These interactions can lead to various physiological effects, depending on the target and the context in which the compound is used.